Ophthalmic acid
Ophthalmic acid
Ophthalmic acid is a L-glutamine derivative that is L-glutamine substituted by a 1-[(carboxymethyl)amino]-1-oxobutan-2-yl at the terminal amino nitrogen atom. It has a role as a biomarker and a human metabolite. It is a conjugate acid of an Ophthalmate.
Ophthalmic acid is a natural product found in Psychotria punctata, Homo sapiens, and other organisms with data available.
Ophthalmic acid is a natural product found in Psychotria punctata, Homo sapiens, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
495-27-2
VCID:
VC0538181
InChI:
InChI=1S/C11H19N3O6/c1-2-7(10(18)13-5-9(16)17)14-8(15)4-3-6(12)11(19)20/h6-7H,2-5,12H2,1H3,(H,13,18)(H,14,15)(H,16,17)(H,19,20)/t6-,7-/m0/s1
SMILES:
CCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N
Molecular Formula:
C11H19N3O6
Molecular Weight:
289.29 g/mol
Ophthalmic acid
CAS No.: 495-27-2
Cat. No.: VC0538181
Molecular Formula: C11H19N3O6
Molecular Weight: 289.29 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Ophthalmic acid is a L-glutamine derivative that is L-glutamine substituted by a 1-[(carboxymethyl)amino]-1-oxobutan-2-yl at the terminal amino nitrogen atom. It has a role as a biomarker and a human metabolite. It is a conjugate acid of an Ophthalmate. Ophthalmic acid is a natural product found in Psychotria punctata, Homo sapiens, and other organisms with data available. |
|---|---|
| CAS No. | 495-27-2 |
| Molecular Formula | C11H19N3O6 |
| Molecular Weight | 289.29 g/mol |
| IUPAC Name | (2S)-2-amino-5-[[(2S)-1-(carboxymethylamino)-1-oxobutan-2-yl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C11H19N3O6/c1-2-7(10(18)13-5-9(16)17)14-8(15)4-3-6(12)11(19)20/h6-7H,2-5,12H2,1H3,(H,13,18)(H,14,15)(H,16,17)(H,19,20)/t6-,7-/m0/s1 |
| Standard InChI Key | JCMUOFQHZLPHQP-BQBZGAKWSA-N |
| Isomeric SMILES | CC[C@@H](C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N |
| SMILES | CCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N |
| Canonical SMILES | CCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N |
| Appearance | Solid powder |
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